Cas no 1448026-79-6 (tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate)

• Product Name: tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate
• CAS No: 1448026-79-6
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 6564011
• Update Time: 2025-10-30

tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate
• Carbamic acid, N-[1-(2-chlorophenyl)-2-(dimethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H21ClN2O3/c1-15(2,3)21-14(20)17-12(13(19)18(4)5)10-8-6-7-9-11(10)16/h6-9,12H,1-5H3,(H,17,20)
• InChI Key： GBIAQYIZCMSMFZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=CC=C1Cl)C(N(C)C)=O

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 448.1±45.0 °C(Predicted)
• pka: 10.59±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate

Introduction to Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate (CAS No. 1448026-79-6)

Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1448026-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are known for their versatile applications in drug development, agrochemicals, and material science. The structural uniqueness of Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate lies in its combination of a tert-butyl group, a 2-chlorophenyl moiety, and two dimethylcarbamoyl groups, which contribute to its distinct chemical properties and potential biological activities.

The synthesis and characterization of this compound have been subjects of extensive study, particularly in the context of developing novel pharmacophores. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the 2-chlorophenyl part introduces a region with potential electron-withdrawing effects, which can influence the reactivity and binding affinity of the compound. Additionally, the two dimethylcarbamoyl groups contribute to the overall stability and solubility profile of the molecule, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as effective intermediates in the synthesis of bioactive molecules, including herbicides, fungicides, and pharmaceuticals. The structural features of Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate make it an intriguing candidate for exploring new therapeutic avenues. For instance, its ability to interact with biological targets such as enzymes and receptors has been investigated in several preclinical studies.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Carbamates are known to act as mechanism-based inhibitors, where they covalently modify target enzymes, leading to their inactivation. The unique structural motif of Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate suggests that it may exhibit inhibitory effects on specific enzymes involved in metabolic pathways or signal transduction processes. This hypothesis has been supported by computational studies that predict favorable binding interactions between this compound and various enzymatic targets.

Moreover, the pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors for treating neurological disorders. The lipophilic nature of Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate, coupled with its ability to cross the blood-brain barrier, makes it a promising candidate for neuropharmacological applications. Preliminary experiments have suggested that derivatives of this compound may exhibit properties relevant to cognitive enhancement or neuroprotection, although further research is needed to validate these findings.

The agrochemical sector also benefits from carbamate-based compounds due to their efficacy as pest control agents. The structural features of Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate contribute to its potential as a precursor for developing novel herbicides or fungicides with improved selectivity and environmental compatibility. Recent advancements in green chemistry have emphasized the need for sustainable agricultural practices, and carbamates offer a viable alternative to traditional pesticides by providing effective yet environmentally benign solutions.

In conclusion, Tert-butyl N-(2-chlorophenyl)(dimethylcarbamoyl)methylcarbamate (CAS No. 1448026-79-6) represents a fascinating compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural composition and predicted biological activities make it a valuable scaffold for further chemical exploration and drug discovery efforts. As research continues to uncover new therapeutic targets and sustainable solutions, compounds like this one are poised to play a pivotal role in advancing scientific knowledge and industrial applications.